Cas no 1256667-60-3 ((3S)-1-(oxetan-3-yl)pyrrolidin-3-amine)

• Product Name: (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine
• CAS No: 1256667-60-3
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD19690700
• CID: 1103306
• PubChem ID: 56604370
• Update Time: 2025-05-20

(3S)-1-(oxetan-3-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(3-oxetanyl)-3-Pyrrolidinamine
• (3S)-1-(Oxetan-3-yl)pyrrolidin-3-amine
• AS-52491
• AKOS025311404
• MFCD19690700
• 1256667-60-3
• SCHEMBL1700219
• (3S)-1-(Oxetan-3-yl-pyrrolidin-3-amine
• CS-0053289
• (3S)--1-(Oxetan-3-yl-pyrrolidin-3-amine
• P15253
• DTXSID801286055
• (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine

• MDL： MFCD19690700
• Inchi： 1S/C7H14N2O/c8-6-1-2-9(3-6)7-4-10-5-7/h6-7H,1-5,8H2/t6-/m0/s1
• InChI Key： PFMPDNZPMZCNHS-LURJTMIESA-N
• SMILES： O1CC(C1)N1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38.5Ų

Additional information on (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine

Introduction to (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine (CAS No. 1256667-60-3)

(3S)-1-(oxetan-3-yl)pyrrolidin-3-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a CAS number of 1256667-60-3, this compound represents a fascinating intersection of structural complexity and potential biological activity. Its unique structural features, characterized by an oxetane ring fused with a pyrrolidine core, make it a compelling candidate for further exploration in drug discovery and development.

The significance of this compound lies in its ability to serve as a versatile scaffold for the design of novel therapeutic agents. The presence of the oxetane moiety introduces a rigid, three-membered cyclic structure, which can enhance binding affinity and selectivity in biological targets. Meanwhile, the pyrrolidine ring provides a flexible framework that allows for modifications aimed at optimizing pharmacokinetic properties. This combination makes (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in the development of small molecules that can modulate complex biological pathways. The structural features of (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine make it an attractive candidate for targeting enzymes and receptors involved in critical disease processes. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases.

One of the most exciting aspects of (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine is its potential in the development of next-generation therapeutics. Researchers have been exploring its utility in creating molecules with enhanced solubility, reduced toxicity, and improved bioavailability. These attributes are crucial for the successful translation of preclinical findings into clinical applications. The oxetane ring, in particular, has been shown to improve metabolic stability, while the pyrrolidine core can be modified to enhance binding interactions with biological targets.

The synthesis of (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine presents unique challenges due to its complex stereochemistry. The stereochemical purity of this compound is critical for its biological activity, as even minor deviations can significantly impact its efficacy. Advanced synthetic techniques, including chiral resolution and asymmetric catalysis, have been employed to ensure high enantiomeric purity. These methods not only enhance the quality of the final product but also contribute to the reproducibility and scalability of its synthesis.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine. Molecular modeling and virtual screening techniques allow researchers to predict potential binding interactions and optimize molecular structures before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required to identify promising candidates for further investigation.

The pharmacological profile of (3S)-1-(oxetan-3-yl)pyrrolidin-3-amine is still being thoroughly investigated, but preliminary studies have revealed intriguing possibilities. Its ability to interact with multiple biological targets suggests that it may have broad therapeutic applications. For example, it has shown promise in preclinical models as a potential treatment for neurological disorders by modulating neurotransmitter receptors. Additionally, its structural features make it a viable candidate for addressing metabolic diseases by targeting enzymes involved in glucose metabolism.

The regulatory landscape for new pharmaceutical compounds like (3S)-1-(oxetan-3-yloxytetrahydropyrrolyl)pyrrolylamine is stringent but well-defined. Manufacturers must adhere to rigorous guidelines to ensure safety and efficacy before marketing their products. This includes comprehensive preclinical studies to assess toxicity, pharmacokinetics, and pharmacodynamics. The complexity of (3S)-1-(oxetan-yloxytetrahydropyrrolyl)pyrrolylamine necessitates thorough characterization at multiple levels, from molecular structure to macroscopic behavior.

The future prospects for (3S)-1-(oxetan-yloxytetrahydropyrrolyl)pyrrolylamine are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory discoveries into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this remarkable compound.